Cas no 77582-61-7 (Heneicosanoyl chloride)

• Product Name: Heneicosanoyl chloride
• CAS No: 77582-61-7
• MF: C₂₁H₄₁ClO
• MW: 345.002646207809
• CID: 550387
• PubChem ID: 4056968
• Update Time: 2025-04-19

Heneicosanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Heneicosanoyl chloride
• henicosanoyl chloride
• SCHEMBL7907709
• 77582-61-7
• DTXSID30398846

• Inchi： 1S/C21H41ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-20H2,1H3
• InChI Key： MJVAHIFGHLKMKL-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 344.2845936g/mol
• Monoisotopic Mass: 344.2845936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 50-52 °C

Heneicosanoyl chloride Security Information

• Hazardous Material transportation number：1759
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34
• Safety Term：26-36/37/39-45
• Packing Group：III
• HazardClass：8
• PackingGroup：III